Cas no 1361698-91-0 (6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde)

• Product Name: 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde
• CAS No: 1361698-91-0
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4966331
• Update Time: 2025-06-14

6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-7-2-3-8(14)11(15)10(7)12-6(5-18)1-4-9(16)17-12/h1-5H
• InChI Key： KDEOAQORZSJXCL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C=O)=CC=C(N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 302.942075 g/mol
• Monoisotopic Mass: 302.942075 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 304.5
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde

Research Briefing on 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS: 1361698-91-0): Recent Advances and Applications

The compound 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde (CAS: 1361698-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings regarding its synthesis, biological activity, and potential therapeutic applications. As a nicotinaldehyde derivative, this compound exhibits unique structural features that make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies have highlighted the synthetic pathways for 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde, emphasizing its efficient production through multi-step organic reactions involving halogenation and formylation. The presence of fluorine and trichlorophenyl groups enhances its reactivity and binding affinity, which is critical for its biological interactions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity, ensuring its suitability for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, preliminary data suggest its efficacy in suppressing cyclooxygenase-2 (COX-2) activity, which is implicated in chronic inflammatory diseases. Additionally, its interaction with specific G-protein-coupled receptors (GPCRs) has been explored, revealing its modulatory effects on cellular signaling pathways. These findings position 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde as a versatile scaffold for developing novel anti-inflammatory and analgesic agents.

Further investigations into the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are underway. Early results indicate favorable bioavailability and metabolic stability, though optimization may be required to enhance its therapeutic index. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition from bench to bedside, addressing unmet medical needs in oncology and neurology.

In conclusion, 6-Fluoro-2-(2,3,6-trichlorophenyl)nicotinaldehyde represents a promising chemical entity with broad applications in drug development. Its unique structural attributes and biological activities underscore its potential as a lead compound for future therapeutics. Continued research will be essential to fully elucidate its mechanisms of action and clinical viability.